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Executive Summary
Sucrose Octabenzoate is a fully derivatized ester of sucrose, where all eight hydroxyl groups

are replaced by benzoate esters. This modification transforms the hydrophilic sugar into a

highly hydrophobic, amorphous, and glassy solid. Its unique physicochemical properties,

including excellent compatibility with a wide range of polymers, high thermal stability, and its

ability to form clear, glossy films, make it a valuable additive in numerous industrial

applications. This guide provides a comprehensive technical overview of its chemical structure,

core properties, a representative laboratory synthesis protocol, and its primary applications in

coatings, inks, cosmetics, and polymer systems.

Introduction
Sucrose, a common disaccharide, is a versatile and abundant chemical feedstock. Through

targeted chemical modification, its properties can be dramatically altered to create high-value

industrial materials. Sucrose Octabenzoate (CAS No. 12738-64-6) is a prime example of such

a value-added derivative. It is synthesized by the complete esterification of sucrose's eight
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hydroxyl groups with benzoic acid.[1] The resulting molecule, with the chemical formula

C68H54O19, is a large, sterically hindered structure that lacks the hydrogen-bonding

capabilities of its parent sugar.[2][3][4] This structural transformation is the source of its utility,

converting it from a water-soluble crystal into an organic-soluble, glass-like material used as a

plasticizer, film-former, and resin modifier.[5][6] This document serves as a technical resource

for researchers and formulation scientists, detailing the fundamental science and practical

application of this unique sucrose ester.

Chemical Structure and Stereochemistry
Sucrose octabenzoate is built upon the disaccharide sucrose, which consists of an α-D-

glucopyranose unit and a β-D-fructofuranose unit linked by an α(1→2) glycosidic bond. In the

formation of sucrose octabenzoate, all eight free hydroxyl groups on the sucrose molecule

are converted to benzoate esters.

The complete chemical name is [(2R,3R,4S,5R,6R)-3,4,5-tribenzoyloxy-6-[(2S,3S,4R,5R)-3,4-

dibenzoyloxy-2,5-bis(benzoyloxymethyl)oxolan-2-yl]oxyoxan-2-yl]methyl benzoate.[2] The

large, rigid benzoate groups are appended to the flexible sucrose backbone, creating a

molecule with significant steric bulk. This structure prevents efficient crystal packing, leading to

its characteristic amorphous, glassy state. The molecule retains the chirality of the original

sucrose backbone, making it optically active.[7]

Physicochemical Properties
The functional properties of sucrose octabenzoate are a direct result of its physical and

chemical characteristics. It is a stable, non-toxic ester.[8] Key quantitative properties are

summarized in the table below.
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Property Value Source(s)

CAS Number 12738-64-6 [1][4][5]

Molecular Formula C68H54O19 [2][3][4][9]

Molecular Weight ~1175.14 g/mol [4]

Appearance
Colorless to yellowish glassy

granule or white powder.[1][5]
[1][5]

Odor
Odorless or slightly

characteristic.[1][7]
[1][7]

Melting Point 93-100 °C [7][10]

Density ~1.299 g/cm³ (at 20 °C) [7]

Solubility

Water: 3 mg/L (at 20 °C)

[7]Organic: Soluble in toluene,

xylene, ketones, and esters.[1]

[7]

[1][7]

Optical Rotation
[α]23/D +35° (c=1 in

chloroform)
[7]

Refractive Index ~1.657 [7]

Spectroscopic Profile
Characterization and quality control of sucrose octabenzoate rely on standard spectroscopic

techniques. While specific spectra for this exact compound are not widely published, its

expected profile can be reliably predicted from its structure.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by the benzoate groups. Key

features include a strong C=O stretching band for the ester carbonyl group around 1720-

1740 cm⁻¹, prominent C-O stretching bands, and multiple peaks corresponding to the

aromatic rings (C=C and C-H stretching). Critically, the broad O-H stretching band seen in

sucrose (around 3200-3500 cm⁻¹) will be absent, confirming complete esterification.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: A ¹H NMR spectrum will show a

complex pattern of signals. Protons on the benzoate rings will appear in the aromatic region

(δ 7.0-8.5 ppm), while the 14 protons of the sucrose backbone will produce a series of

overlapping multiplets in the δ 3.5-6.0 ppm range. The integration of the aromatic to aliphatic

regions should yield a ratio of approximately 40:14.

Mass Spectrometry (MS): Electron ionization mass spectrometry would show a molecular ion

peak [M]⁺ at m/z ≈ 1174.3. Analysis of adduct ions is common, with predicted values for

[M+H]⁺ at m/z 1175.3332 and [M+Na]⁺ at m/z 1197.3151.[2]

Synthesis and Purification Protocol
Sucrose octabenzoate is typically synthesized via the esterification of sucrose with a

benzoylating agent. The following protocol describes a representative lab-scale synthesis using

the Schotten-Baumann reaction conditions, which are well-suited for this transformation.

Expertise & Rationale:
This method employs benzoyl chloride as the acylating agent and pyridine as both the solvent

and the base. Pyridine is an ideal choice because it effectively dissolves the sucrose starting

material and acts as a nucleophilic catalyst. More importantly, it serves as an acid scavenger,

neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction, which drives

the equilibrium towards the product. The work-up procedure is designed to remove excess

reagents and the pyridinium hydrochloride salt, while the final recrystallization step ensures the

isolation of a high-purity product.

Step-by-Step Methodology:
Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, add dry sucrose (1 equivalent).

Dissolution: Add anhydrous pyridine (sufficient to dissolve sucrose, ~10-15 mL per gram of

sucrose) to the flask and stir under a nitrogen atmosphere until the sucrose is fully dissolved.

Cool the mixture in an ice bath to 0-5 °C.

Acylation: Slowly add benzoyl chloride (a slight excess, ~8.5-9 equivalents) dropwise via the

dropping funnel over 1-2 hours, ensuring the temperature remains below 10 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature for 12-24 hours until TLC analysis indicates the consumption of sucrose.

Quenching: Carefully and slowly pour the reaction mixture into a beaker of ice-cold dilute

hydrochloric acid (~1 M HCl). This will neutralize the excess pyridine and precipitate the

crude product.

Isolation: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold

water until the filtrate is neutral, followed by a wash with cold ethanol to remove residual

impurities.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

ethanol/water or isopropanol.

Drying & Characterization: Dry the purified white solid in a vacuum oven. Characterize the

final product by determining its melting point and acquiring spectroscopic data (IR, NMR) to

confirm its identity and purity.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of sucrose octabenzoate.

Industrial Applications
The unique combination of properties derived from its structure makes sucrose octabenzoate
a versatile additive in several industries.
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Polymers and Coatings: Its primary role is as a plasticizer and resin modifier.[6] When added

to formulations for solid inks, paints, and thermosetting powder coatings, it improves

hardness, gloss, and adhesion.[1][7] Its compatibility with polymers like polyvinyl chloride

(PVC), polyvinyl acetate (PVAc), and cellulose acetate makes it an effective additive to

prevent brittleness and enhance film quality.[5]

Cosmetics: In cosmetics, particularly nail polish, lipstick, and other color cosmetics, it

functions as a film-forming agent.[7] It imparts high gloss, improves wear resistance and

adhesion, and reduces film shrinkage.[1]

Inks and Toners: It serves as a pigment carrier in liquid inks, where it helps prevent elution

and improves viscosity and dispersion.[1] In thermal printing, it is used as an indispensable

component to improve the thermal stability of the recording medium and as a plasticizer for

the toner.[1][7]

Adhesives: It is used as a tackifier and modifier in adhesive formulations to control viscosity

and improve bond strength.[5]

Optical Films: Due to its clarity and plasticizing properties, it is used as an additive for optical

compensation films in liquid crystal displays (LCDs).[1]

Property-Application Relationship Diagram
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Caption: Relationship between properties and applications.

Safety and Handling
Sucrose octabenzoate is generally considered stable and non-toxic.[8] Standard laboratory

safety precautions, including the use of safety glasses and gloves, should be observed when

handling the powder. It should be stored in a cool, dry place in a well-sealed container to

prevent moisture absorption.[1][9]

Conclusion
Sucrose octabenzoate stands out as a highly effective and versatile material derived from a

simple, renewable feedstock. Through complete esterification, the properties of sucrose are

fundamentally transformed to yield a hydrophobic, amorphous solid with high gloss and

excellent polymer compatibility. These characteristics have cemented its role as a key additive

in the formulation of advanced coatings, high-performance inks, long-wearing cosmetics, and

modified polymer systems. Understanding its core chemistry and structure-property

relationships, as detailed in this guide, is essential for leveraging its full potential in new and

existing applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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